Cas no 53726-98-0 (1-Octanamine, trifluoroacetate)
53726-98-0 structure
Product Name:1-Octanamine, trifluoroacetate
CAS No:53726-98-0
MF:C10H20F3NO2
MW:243.266513824463
CID:2830887
PubChem ID:71441844
Update Time:2025-04-21
1-Octanamine, trifluoroacetate Chemical and Physical Properties
Names and Identifiers
-
- 1-Octanamine, trifluoroacetate
- 53726-98-0
- DTXSID80850762
- Trifluoroacetic acid--octan-1-amine (1/1)
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- Inchi: 1S/C8H19N.C2HF3O2/c1-2-3-4-5-6-7-8-9;3-2(4,5)1(6)7/h2-9H2,1H3;(H,6,7)
- InChI Key: JYQLMRDBFCEWJJ-UHFFFAOYSA-N
- SMILES: FC(C(=O)O)(F)F.NCCCCCCCC
Computed Properties
- Exact Mass: 243.14461337Da
- Monoisotopic Mass: 243.14461337Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 127
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.3Ų
1-Octanamine, trifluoroacetate Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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